Cas no 33440-68-5 (1,4-Naphthalenedione,2-(phenylmethyl)-)

1,4-Naphthalenedione,2-(phenylmethyl)- structure
33440-68-5 structure
Product Name:1,4-Naphthalenedione,2-(phenylmethyl)-
CAS No:33440-68-5
MF:C17H12O2
MW:248.275984764099
CID:320998
PubChem ID:3015658
Update Time:2025-04-19

1,4-Naphthalenedione,2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Naphthalenedione,2-(phenylmethyl)-
    • 2-benzylnaphthalene-1,4-dione
    • 2-(Phenylmethyl)-1,4-naphthalenedione
    • SCHEMBL9588537
    • 2-Benzyl-[1,4]naphthoquinone
    • 2-benzyl-1,4-naphthoquinone
    • CHEMBL122058
    • 33440-68-5
    • NRKPHAPQMRHQNY-UHFFFAOYSA-N
    • FT-0707626
    • 1,4-Naphthalenedione, 2-(phenylmethyl)-
    • DTXSID80187085
    • BDBM50012696
    • Inchi: 1S/C17H12O2/c18-16-11-13(10-12-6-2-1-3-7-12)17(19)15-9-5-4-8-14(15)16/h1-9,11H,10H2
    • InChI Key: NRKPHAPQMRHQNY-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(C=C1CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 248.08376
  • Monoisotopic Mass: 248.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 402
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • Density: 1.248
  • Boiling Point: 422.2°Cat760mmHg
  • Flash Point: 157.8°C
  • Refractive Index: 1.644
  • PSA: 34.14

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